Cas no 1778342-47-4 (1-2-(benzyloxy)-1-iodopropan-2-yl-4-(propan-2-yl)benzene)

• Product Name: 1-2-(benzyloxy)-1-iodopropan-2-yl-4-(propan-2-yl)benzene
• CAS No: 1778342-47-4
• MF: C₁₉H₂₃IO
• MW: 394.289798021317
• CID: 6204936
• PubChem ID: 114772545
• Update Time: 2025-07-01

1-2-(benzyloxy)-1-iodopropan-2-yl-4-(propan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-2-(benzyloxy)-1-iodopropan-2-yl-4-(propan-2-yl)benzene
• 1-[2-(benzyloxy)-1-iodopropan-2-yl]-4-(propan-2-yl)benzene
• EN300-1135559
• 1778342-47-4

• Inchi： 1S/C19H23IO/c1-15(2)17-9-11-18(12-10-17)19(3,14-20)21-13-16-7-5-4-6-8-16/h4-12,15H,13-14H2,1-3H3
• InChI Key： XPHGPSHBCYXLRR-UHFFFAOYSA-N
• SMILES： ICC(C)(C1C=CC(=CC=1)C(C)C)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 394.07936g/mol
• Monoisotopic Mass: 394.07936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-2-(benzyloxy)-1-iodopropan-2-yl-4-(propan-2-yl)benzene

Chemical Profile of 1-2-(benzyloxy)-1-iodopropan-2-yl-4-(propan-2-yl)benzene (CAS No. 1778342-47-4)

The compound 1-2-(benzyloxy)-1-iodopropan-2-yl-4-(propan-2-yl)benzene, identified by its CAS number 1778342-47-4, represents a significant advancement in the field of organic chemistry and pharmaceutical research. This molecule, featuring a complex aromatic structure, has garnered attention due to its potential applications in medicinal chemistry and synthetic methodologies. Its unique framework, comprising an iodinated propyl group and a benzyloxy-substituted benzene ring, positions it as a versatile intermediate for the development of novel therapeutic agents.

Recent studies have highlighted the utility of this compound in the synthesis of biologically active molecules. The presence of the iodine atom at the 1-position enhances its reactivity, making it a valuable precursor for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex organic frameworks, which are often essential for drug discovery efforts. The benzyloxy and isopropyl substituents further contribute to the molecule's structural diversity, enabling modifications that can fine-tune its pharmacokinetic properties.

In the realm of medicinal chemistry, 1-2-(benzyloxy)-1-iodopropan-2-yl-4-(propan-2-yl)benzene has been explored as a scaffold for developing small-molecule inhibitors targeting various disease pathways. Its aromatic core can be modified to interact with biological receptors or enzymes, offering a basis for creating drugs with specific mechanisms of action. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of metabolic enzymes, suggesting potential therapeutic benefits in managing metabolic disorders.

The structural features of this molecule also make it an interesting candidate for materials science applications. The combination of halogenated and alkoxy groups can influence its electronic properties, making it suitable for use in organic electronics or as a precursor for liquid crystals. Researchers have been particularly interested in its potential as an intermediate in the synthesis of advanced polymers with tailored optical and electronic characteristics.

Advances in synthetic methodologies have further expanded the utility of 1-2-(benzyloxy)-1-iodopropan-2-yl-4-(propan-2-yl)benzene. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient production processes, reducing reaction times and improving yields. These innovations are crucial for scaling up production while maintaining high purity standards, which are essential for pharmaceutical applications.

The compound's role in drug discovery has been underscored by its incorporation into several research programs aimed at identifying novel therapeutics. Its structural complexity allows for diverse functionalization strategies, enabling chemists to explore a wide range of biological targets. Collaborative efforts between academic institutions and pharmaceutical companies have led to the development of libraries containing derivatives of this compound, which are being screened for their pharmacological activity.

Future directions in the study of 1-2-(benzyloxy)-1-iodopropan-2-yl-4-(propan-2-y)benzene include exploring its potential as a building block for more complex molecules through iterative functionalization. The integration of computational chemistry tools has also facilitated virtual screening campaigns, allowing researchers to predict the properties of derivatives before conducting experimental synthesis. This approach accelerates the drug discovery process by prioritizing promising candidates based on their predicted efficacy and safety profiles.

The versatility of this compound underscores its importance as a chemical entity with broad applications across multiple disciplines. Whether used as a synthetic intermediate or a starting point for drug development, 1-(benzyloxy)-1-Iodopropan - 2 - yl - 4 - (propan - 2 - yl) benzene exemplifies the innovative spirit driving modern chemical research. As new methodologies emerge and our understanding of biological systems deepens, compounds like this will continue to play a pivotal role in advancing scientific knowledge and therapeutic innovation.